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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzoic acid

Cat. No.: B045969

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
2-Methyl-3-nitrobenzoic acid (CAS No. 1975-50-4). The information is intended for
professionals in research and development who may handle this compound. All data is
compiled from publicly available Safety Data Sheets (SDS) and chemical databases.

Hazard Identification and Classification

2-Methyl-3-nitrobenzoic acid is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). It poses specific risks
related to skin, eye, and respiratory irritation.

Table 1: GHS Classification[1][2][3]

Hazard Class Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
irritation

Specific Target Organ Toxicity H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation
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GHS Label Elements[1][2]

Element Description
Pictogram
Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.P264: Wash
Precautionary Statements (Prevention) skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of
water.P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing.P305+P351+P338: IF IN EYES: Rinse
Precautionary Statements (Response) cautiously with water for ts,everal minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.P319: Get medical help if
you feel unwell.P332+P317: If skin irritation
occurs: Get medical help.P362+P364: Take off

contaminated clothing and wash it before reuse.

P403+P233: Store in a well-ventilated place.
Precautionary Statements (Storage) Keep container tightly closed.P405: Store

locked up.

_ _ P501: Dispose of contents/container to an
Precautionary Statements (Disposal) )
approved waste disposal plant.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Methyl-3-nitrobenzoic acid is
essential for its safe handling and storage.
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Table 2: Physical and Chemical Properties

Property Value Source
Fine needles or light

Appearance beige/white/yellow crystalline [B14151[61[7]
powder

Molecular Formula CsH7NOa4 [71[8]

Molecular Weight 181.15 g/mol [718]

Melting Point 182 - 186 °C (359.6 - 366.8 °F)  [3][6][8]

Boiling Point No data available [3]

Flash Point 151.9°C 9]

Autoignition Temperature No data available [3]

Solubility in Water Insoluble [4115][6]1[10]

Storage Class

11 - Combustible Solids

[8]

Toxicological Information

While specific quantitative toxicity data such as LD50 and LC50 are not readily available for 2-

Methyl-3-nitrobenzoic acid, general toxicological effects have been identified. The primary

hazards are irritation to the skin, eyes, and respiratory system. Inhalation, ingestion, or skin

contact with the material may cause severe injury.[1][10]

Table 3: Summary of Toxicological Effects
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Effect Description

Data not available. However, it is described as

Acute Toxicity potentially toxic, and contact may cause severe
injury.[1][10]
Skin Irritation Causes skin irritation (Category 2).[1][2][3]

Causes serious eye irritation (Category 2).[1][2]

[3]

Eye Irritation

May cause respiratory irritation (Category 3).[1]

[2](3]

Respiratory Irritation

Carcinogenicity, Mutagenicity, Reproductive ] o ]
o No data available to classify in these categories.
Toxicity

Occupational Exposure Limits Not established.[2][11]

Experimental Protocols

The hazard classifications for 2-Methyl-3-nitrobenzoic acid are based on standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)

The determination that a substance causes skin irritation is often made using an in vitro test
method involving a Reconstructed Human Epidermis (RhE) model.[1][4][5][12] This method is a
humane and scientifically validated alternative to traditional animal testing.[1][5]

Methodology:

o Tissue Preparation: Commercially available RhE models, which mimic the upper layers of
human skin, are equilibrated in culture medium.[5][12]

o Application of Test Substance: A precise amount of the test chemical (in this case, 2-Methyl-
3-nitrobenzoic acid) is applied topically to the surface of the RhE tissue.[1][4]
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o Exposure and Incubation: The tissue is exposed to the chemical for a defined period (e.g., up
to 4 hours).[1][4][12] Afterward, the chemical is removed by rinsing, and the tissue is
transferred to fresh medium for a post-incubation recovery period (e.g., 42 hours).[12]

 Viability Assessment: Cell viability is measured using a colorimetric assay, most commonly
the MTT assay. Viable cells convert the MTT dye into a blue formazan salt, which is then
extracted and measured spectrophotometrically.[1][12]

» Classification: The viability of the treated tissue is compared to that of a negative control. If
the cell viability is reduced to < 50%, the substance is classified as a skin irritant (GHS
Category 2).[1][5][12]
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Experimental Workflow for In Vitro Skin Irritation Test (OECD 439)
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Workflow for Skin Irritation Testing
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Eye Irritation Testing (Based on OECD Guideline 405)

The potential for a substance to cause serious eye irritation is typically assessed using an in
vivo test, historically performed on rabbits.[13] However, a weight-of-the-evidence approach,
including in vitro data, is strongly recommended to minimize animal testing.[14][15][16]

Methodology:

Animal Selection and Preparation: Healthy, adult albino rabbits are used for the test.[15]
Prior to the test, systemic analgesics and topical anesthetics are administered to minimize
pain and distress.[13][14]

Application of Test Substance: A single dose of the test substance is applied into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.[13][14][17]

Observation Period: The eyes are examined for ocular lesions at specific intervals (e.g., 1,
24, 48, and 72 hours after application).[15][16] The observation period can extend up to 21
days to assess the reversibility of the effects.[13][15][16]

Scoring of Effects: The degree of eye irritation is evaluated by scoring lesions of the cornea,
iris, and conjunctiva.

Classification: Based on the severity and reversibility of the observed ocular lesions, the
substance is classified. A substance causing effects that are fully reversible within 21 days is
classified as an eye irritant (GHS Category 2). More severe or irreversible effects would lead
to a higher classification.
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Experimental Workflow for In Vivo Eye Irritation Test (OECD 405)
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Safe Handling and Storage
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Adherence to strict safety protocols is mandatory when handling 2-Methyl-3-nitrobenzoic acid
to prevent exposure and ensure a safe laboratory environment.

Engineering Controls

o Ventilation: Handle in a well-ventilated place.[1] Use only outdoors or in a properly
functioning chemical fume hood to avoid the formation and inhalation of dust and aerosols.
[1][14]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure.

Table 4: Recommended Personal Protective Equipment[1][14]
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Body Part

Protection

Specifications and Best
Practices

Eyes/Face

Safety Goggles with Side
Shields

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield may be necessary
for tasks with a higher risk of

splashing.

Skin

Chemical-resistant Gloves

Nitrile or butyl rubber gloves
are recommended. Inspect
gloves prior to use and change
them immediately if

contaminated.

Protective Clothing

Wear a lab coat. For larger
quantities or splash risk,
impervious or flame-resistant

clothing may be required.

Respiratory

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate cartridge (e.g.,
N95 or equivalent).[8]

Handling Procedures

e Avoid contact with skin and eyes.[1]

e Avoid the formation of dust and aerosols.[1][14]

e Wash hands and any exposed skin thoroughly after handling.[1][14]

» Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage Conditions

o Store in a tightly closed container.[1][14]
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o Keep in a dry, cool, and well-ventilated place.[1][14]

o Store locked up.[1][14]

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[14]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an accidental exposure or spill.

First Aid Measures

Table 5: First Aid Procedures[1][14]

Exposure Route

Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,
give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Immediately rinse cautiously with water for
several minutes (at least 15 minutes). Remove
contact lenses, if present and easy to do.
Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release Measures
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e Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and
breathing vapors or dust. Use the recommended PPE. Remove all sources of ignition.[1]

e Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[1]

o Containment and Cleaning: Dampen the solid spill material with a suitable solvent like
alcohol to prevent dust from becoming airborne.[4] Collect the material using spark-proof
tools and place it in a suitable, closed container for disposal.[1][4] Clean the spill area
thoroughly.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher.[1]
Water spray or alcohol-resistant foam can also be used.[14]

o Specific Hazards: The compound is probably combustible.[1][4][10] Fire may produce
irritating, corrosive, and/or toxic gases, including nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (CO2).[4][14]

» Protective Equipment: Fire-fighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[1][14]
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Logical Flow for Safety and Emergency Response

Handling & Storage
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. If accident occurs If accident occurs - If accident occurs

Accident Scenarios

v

Spill Fire

Exposure Event
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Administer First Aid Evacuate Area Use Appropriate Extinguisher Wear SCBA
(See Table 5) Don PPE (Dry Chemical, CO2)

) . Contain & Clean Up Spill
Seek Medical Attention (Dampen, Collect, Dispose)

Click to download full resolution via product page

Flowchart for Safety and Emergency Response

Stability and Reactivity

+ Reactivity: As a carboxylic acid, it will react with bases in neutralization reactions, which can
generate substantial heat.[1][4][10]
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e Chemical Stability: The material is stable under recommended storage conditions.[14]

» Conditions to Avoid: Excess heat, dust formation, and contact with incompatible materials.
[14]

e Incompatible Materials: Strong oxidizing agents and strong bases.[14]

o Hazardous Decomposition Products: Under fire conditions, it can decompose to form
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2z).[14]

This technical guide is intended to provide essential safety information for trained
professionals. Always consult the most current Safety Data Sheet (SDS) from your supplier
before handling 2-Methyl-3-nitrobenzoic acid and ensure that all laboratory personnel are
trained on its specific hazards and the appropriate emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. echemi.com [echemi.com]

. fishersci.com [fishersci.com]

. siesascs.edu.in [siesascs.edu.in]

. mbresearch.com [mbresearch.com]

. 2-Methyl-3-nitrobenzoic acid | 1975-50-4 [chemicalbook.com]
. chemimpex.com [chemimpex.com]

. 2-Methyl-3-nitrobenzoic acid 99 1975-50-4 [sigmaaldrich.com]

°
(o] (0] ~ (0] ()] EEN w N =

. 2-Methyl-3-nitrobenzoic acid | 1975-50-4 | M-4209 [biosynth.com]

e 10. 2-METHYL-3-NITROBENZOIC ACID | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

© 2025 BenchChem. All rights reserved. 14 /15 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b045969?utm_src=pdf-body
https://www.benchchem.com/product/b045969?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.echemi.com/sds/2-methyl-3-nitrobenzoic-acid-temppid160705003601.html
https://www.fishersci.com/store/msds?partNumber=AAA1469430&productDescription=2-METHL-3-NTROBENZOIC+AC+250G&vendorId=VN00024248&countryCode=US&language=en
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://mbresearch.com/oecd-439-sit
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9371639.htm
https://www.chemimpex.com/products/21263
https://www.sigmaaldrich.com/SG/en/product/aldrich/137847
https://www.biosynth.com/p/M-4209/1975-50-4-2-methyl-3-nitrobenzoic-acid
https://cameochemicals.noaa.gov/chemical/20676
https://cameochemicals.noaa.gov/chemical/20676
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. home.miracosta.edu [home.miracosta.edu]

e 12. x-cellr8.com [x-cellr8.com]

¢ 13. nucro-technics.com [nucro-technics.com]

e 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 15. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
e 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 17. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX
[slideshare.net]

 To cite this document: BenchChem. [2-Methyl-3-nitrobenzoic Acid: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045969#2-methyl-3-nitrobenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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